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Compound of Interest

Compound Name: Sumaresinolic acid

Cat. No.: B12457616

Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of sumaresinolic acid, a naturally

occurring pentacyclic triterpenoid. This guide details its chemical identity, physicochemical

properties, and known biological activities, with a focus on its potential therapeutic applications.

Chemical Identity
Sumaresinolic acid is a pentacyclic triterpenoid belonging to the oleanane class.

IUPAC Name: (4aS,6aR,6aS,6bR,8R,8aR,10S,12aR,14bS)-8,10-dihydroxy-2,2,6a,6b,9,9,12a-

heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid[1]

[2].

Synonyms:[1][2]

3β,6β-dihydroxyolean-12-en-28-oic acid

Sumaresinol

6β-hydroxy-oleanolic acid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b12457616#bc-rfq
https://www.benchchem.com/product/b12457616/docs?utm_src=pdf-body#sumaresinolic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12457616/docs?utm_src=pdf-body#sumaresinolic-acid-a-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/40741184/
https://pubchem.ncbi.nlm.nih.gov/compound/12443148
https://pubmed.ncbi.nlm.nih.gov/40741184/
https://pubchem.ncbi.nlm.nih.gov/compound/12443148
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12457616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olean-12-en-28-oic acid, 3,6-dihydroxy-, (3β,6β)-

ZLX0T88D9C

DTXSID10204491

CHEBI:80906

559-64-8 (CAS Number)

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of

sumaresinolic acid.

Property Value Source

Molecular Formula C₃₀H₄₈O₄ PubChem[1][2]

Molecular Weight 472.7 g/mol PubChem[1][2]

XLogP3-AA 6.1 PubChem[2]

Hydrogen Bond Donor Count 3 PubChem[2]

Hydrogen Bond Acceptor

Count
4 PubChem[2]

Rotatable Bond Count 1 PubChem[2]

Exact Mass 472.35526001 g/mol PubChem[2]

Monoisotopic Mass 472.35526001 g/mol PubChem[2]

Topological Polar Surface Area 77.8 Å² PubChem[2]

Heavy Atom Count 34 PubChem[2]

Biological Activities and Potential Therapeutic
Applications
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While research specifically on sumaresinolic acid is limited, its structural similarity to other

well-studied triterpenoids, such as oleanolic acid and ursolic acid, suggests it may possess

similar biological activities. These activities include anti-inflammatory, antioxidant, and

anticancer effects.

Anti-inflammatory Activity
Triterpenoids of the oleanane class have been shown to exert anti-inflammatory effects through

the modulation of key signaling pathways, such as the NF-κB pathway.

Antioxidant Activity
The antioxidant properties of related triterpenoids are attributed to their ability to activate the

Keap1-Nrf2 signaling pathway, a primary regulator of cellular defense against oxidative stress.

Anticancer Activity
The anticancer potential of similar compounds is linked to their ability to influence multiple

signaling pathways, including the PI3K/Akt pathway, which is crucial for cell growth and

survival.

Quantitative Biological Activity Data (of the related compound Oleanolic Acid):

Cell Line Assay IC₅₀ (µM) Reference

RAW 264.7 (murine

macrophage)

NO Inhibition (Anti-

inflammatory)
42.91 ± 0.27 (72h) [3]

HCT-116 (colon

cancer)
Cell Viability

40 µg/mL (~84.6 µM)

(48h)
[4]

Note: The IC₅₀ values presented above are for the structurally similar compound oleanolic acid

and should be considered indicative of the potential activity of sumaresinolic acid.

Experimental Protocols
The following sections outline generalized experimental protocols for the isolation,

characterization, and biological evaluation of sumaresinolic acid.
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Isolation and Purification
Objective: To isolate and purify sumaresinolic acid from a plant source.

Methodology:

Extraction:

Air-dry and pulverize the plant material (e.g., leaves, roots).

Perform sequential extraction with solvents of increasing polarity, such as hexane,

dichloromethane, and methanol[5].

Concentrate the extracts under reduced pressure.

Chromatographic Purification:

Subject the crude extract to column chromatography on silica gel[6].

Elute with a gradient of solvents, for example, a mixture of n-hexane and ethyl acetate[7].

Monitor the fractions using Thin Layer Chromatography (TLC).

For further purification, techniques like pH-zone-refining countercurrent chromatography or

flash chromatography can be employed[7][8][9].

Characterization
Objective: To confirm the identity and purity of the isolated sumaresinolic acid.

Methodology:

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR): Record ¹H and ¹³C NMR spectra to elucidate the

chemical structure. The data for the structurally similar oleanolic acid can be used as a

reference[10][11].
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Mass Spectrometry (MS): Perform mass spectrometric analysis to determine the

molecular weight and fragmentation pattern[12].

Biological Activity Assays
Objective: To evaluate the free radical scavenging activity of sumaresinolic acid.

Methodology:[13][14][15][16][17]

Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

Prepare various concentrations of sumaresinolic acid in a suitable solvent.

In a 96-well plate, mix the DPPH solution with the test compound solutions.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Objective: To assess the anti-inflammatory potential of sumaresinolic acid by measuring the

inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:[3]

Culture RAW 264.7 murine macrophage cells in a 96-well plate.

Treat the cells with various concentrations of sumaresinolic acid for a specified period.

Stimulate the cells with LPS to induce NO production.

After incubation, collect the cell culture supernatant.

Determine the nitrite concentration in the supernatant using the Griess reagent.

Measure the absorbance at 540 nm and calculate the percentage of NO inhibition to

determine the IC₅₀ value.
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Objective: To determine the cytotoxic effect of sumaresinolic acid on cancer cell lines.

Methodology:[18][19][20][21]

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of sumaresinolic acid and incubate for 24-72

hours.

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well

and incubate for 2-4 hours to allow the formation of formazan crystals.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability and determine the IC₅₀ value.

Signaling Pathways and Mechanisms of Action
The biological activities of triterpenoids like sumaresinolic acid are mediated through the

modulation of complex signaling pathways.

NF-κB Signaling Pathway in Inflammation
The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response.

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.

Upon stimulation by inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB

to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

Triterpenoids can inhibit this pathway, thereby reducing inflammation[4][12][22].
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NF-κB Signaling Pathway Inhibition

Keap1-Nrf2 Signaling Pathway in Oxidative Stress
The Keap1-Nrf2 pathway is the primary regulator of the cellular antioxidant response. Under

normal conditions, Kelch-like ECH-associated protein 1 (Keap1) targets Nuclear factor

erythroid 2-related factor 2 (Nrf2) for degradation. In the presence of oxidative stress, this

interaction is disrupted, allowing Nrf2 to accumulate in the nucleus and activate the

transcription of antioxidant response element (ARE)-dependent genes. Triterpenoids can

activate this pathway, enhancing the cell's antioxidant capacity[23][24][25][26].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Investigating_the_Effects_of_Jalapinolic_Acid_on_Cancer_Cells.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Evaluating_Anti_Cancer_Compounds_in_Cell_Viability_Assays.pdf
https://www.mdpi.com/1420-3049/30/24/4716
https://pmc.ncbi.nlm.nih.gov/articles/PMC3393814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3393814/
https://www.mdpi.com/2072-6694/15/11/3037
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3757665/
https://www.youtube.com/watch?v=iv5ceFD19WQ
https://www.benchchem.com/product/b12457616/docs#sumaresinolic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12457616/docs#sumaresinolic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12457616/docs#sumaresinolic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12457616/docs#sumaresinolic-acid-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12457616?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12457616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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